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Compound of Interest

Compound Name: H-DL-Val-OEt.HCI

Cat. No.: B018601

An In-depth Technical Guide to the Safety and Handling of DL-Valine Ethyl Ester Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for DL-Valine ethyl ester
hydrochloride, a compound utilized in various biochemical applications, including as an
intermediate in the synthesis of pharmaceuticals and in nutritional supplements.[1] Adherence
to these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties

DL-Valine ethyl ester hydrochloride is a white solid.[2][3][4] While generally stable under normal
conditions, understanding its physical and chemical properties is the first step in safe handling.

[4115]
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Property Value Reference
Molecular Formula C7H15NO2.HCI [2]
Molecular Weight 181.66 g/mol [4]
Appearance White Solid [2][3][4]
Melting Point 94 °C/201.2 °F [2][3]14]
Boiling Point No information available [21[3][4]
Solubility Water soluble [2]

Odor No information available [2]1[3][4]

Hazard Identification and Toxicology

Most safety data sheets indicate that at the given concentration, DL-Valine ethyl ester
hydrochloride is not considered to be hazardous to health.[2] However, as with any laboratory
chemical, it is prudent to handle it with care.

Toxicological Data Summary

Metric Value Reference
Acute Toxicity No data available [2]
Skin Corrosion/Irritation No data available [2]

Serious Eye Damage/Irritation No data available

Respiratory or Skin .
No data available

Sensitization

Germ Cell Mutagenicity No data available

Carcinogenicity No data available [6]
Reproductive Toxicity No data available [6]

Potential Health Effects:
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Inhalation: May cause respiratory tract irritation.[6]

Skin Contact: May cause skin irritation upon prolonged contact.[6]

Eye Contact: May cause eye irritation.[6]

Ingestion: May be harmful if swallowed.[6]

Safe Handling and Storage

Proper handling and storage are critical to maintaining the integrity of the compound and
ensuring the safety of laboratory personnel.

Handling:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses with
side shields, and a lab coat.[3]

o Ensure adequate ventilation in the work area.[3]
e Avoid the formation of dust.[3]

e Avoid contact with skin, eyes, and clothing.[3][5]
e Do not ingest or inhale the substance.[3][5]

e Practice good industrial hygiene: wash hands before breaks and after handling the
compound.[3] Do not eat, drink, or smoke in the laboratory.[3]

Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[3][5]
» Store away from strong oxidizing agents.[4][5]

e Some sources recommend storage at temperatures not exceeding 5°C (41°F).[6]

Exposure Controls and Personal Protection
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Engineering controls and personal protective equipment are essential for minimizing exposure.
Engineering Controls:

» Under normal use conditions, specific engineering controls may not be necessary.[3][4]
However, if operations generate dust, use process enclosures or local exhaust ventilation.[6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side shields (compliant with EN 166) or
goggles.[3][4]

o Hand Protection: Wear protective gloves. Inspect gloves before use and dispose of
contaminated gloves properly.[3]

» Skin and Body Protection: Wear a lab coat or long-sleeved clothing.[3]

o Respiratory Protection: If dust is generated, a NIOSH/MSHA or European Standard EN 149
approved respirator may be necessary.[5]

Below is a diagram illustrating the hierarchy of controls for safe handling.
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Hierarchy of Controls

Elimination
(Not Applicable)

Substitution
(Use a less hazardous alternative)

Engineering Controls

(e.g., Fume Hood, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment

(e.g., Gloves, Goggles, Lab Coat)

Click to download full resolution via product page

Caption: Hierarchy of control measures for handling laboratory chemicals.

First-Aid Measures

In the event of exposure, follow these first-aid procedures.
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Exposure Route

First-Aid Procedure

Reference

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[2]141(5]

Skin Contact

Wash off immediately with
plenty of water for at least 15
minutes. Get medical attention

if symptoms occur.

[2]141(5]

Remove to fresh air. Get

Inhalation medical attention immediately [2][41[5]
if symptoms occur.
Clean mouth with water and
) drink plenty of water
Ingestion [2][4]1[5]

afterwards. Get medical

attention if symptoms occur.

Accidental Release Measures

In case of a spill, follow these steps to ensure proper cleanup and containment.

Procedure for a Small Spill:

Avoid creating dust.[3][4]

Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment.[3]

Clean the spill area thoroughly.

Sweep up the spilled solid and place it into a suitable container for disposal.[3][4]

The following workflow outlines the general procedure for handling a chemical spill.
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Chemical Spill Response Workflow

B e

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.

Fire-Fighting Measures

Suitable Extinguishing Media:

o Use extinguishing measures that are appropriate to local circumstances and the surrounding
environment, such as water spray, carbon dioxide (CO2), dry chemical, or foam.[6]

Hazardous Combustion Products:

 In the event of a fire, hazardous decomposition products may be released, including nitrogen
oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen chloride gas.[7]

Advice for Firefighters:

o Wear self-contained breathing apparatus (SCBA) and full protective gear.[4][6][7]
Stability and Reactivity

 Stability: The compound is stable under normal storage and handling conditions.[4][5]
» Conditions to Avoid: Incompatible products and the formation of dust.[4][5]

e Incompatible Materials: Strong oxidizing agents.[4][5]

e Hazardous Reactions: No hazardous reactions have been reported under normal
processing.[4]
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e Hazardous Polymerization: Hazardous polymerization does not occur.[4][5]

Disposal Considerations

» Dispose of waste in accordance with federal, state, and local environmental control
regulations.[6] Contaminated packaging should also be disposed of in the same manner.

This technical guide is intended to provide comprehensive safety information. Always refer to
the specific Safety Data Sheet (SDS) provided by the supplier for the most detailed and up-to-
date information. Researchers should always exercise caution and employ good laboratory
practices when handling any chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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